Cas no 1897539-50-2 (2-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol)

• Product Name: 2-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol
• CAS No: 1897539-50-2
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6055570
• PubChem ID: 116859267
• Update Time: 2025-06-08

2-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol
• EN300-1785456
• 1897539-50-2

• Inchi： 1S/C10H13N3O/c11-8(5-14)3-7-1-2-9-10(4-7)13-6-12-9/h1-2,4,6,8,14H,3,5,11H2,(H,12,13)
• InChI Key： KTYGNHACIICRMQ-UHFFFAOYSA-N
• SMILES： OCC(CC1=CC=C2C(=C1)NC=N2)N

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol

Comprehensive Overview of 2-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol (CAS No. 1897539-50-2)

2-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol, with the CAS number 1897539-50-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an amino group, a benzodiazole moiety, and a propanol chain, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules involved in neurotransmission and enzyme modulation.

The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled the study of 2-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol. Its benzodiazole core is a key pharmacophore found in many FDA-approved drugs, targeting conditions such as inflammation, cancer, and neurological disorders. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of such scaffolds. For instance, computational models predict its potential as a kinase inhibitor or GPCR modulator, aligning with current industry focus on precision medicine.

From a synthetic perspective, CAS 1897539-50-2 is often synthesized via multi-step organic reactions, including reductive amination and cyclization protocols. Its purity and stability are critical for reproducibility in biological assays, prompting advancements in analytical HPLC methods and crystallography. Laboratories emphasize the need for strict storage conditions (e.g., inert atmosphere, low temperature) to maintain its integrity, a topic frequently searched by synthetic chemists.

In the context of green chemistry, researchers are exploring eco-friendly routes to produce 2-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol, reducing reliance on hazardous solvents. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). Such efforts resonate with the pharmaceutical industry’s shift toward sustainable APIs (Active Pharmaceutical Ingredients).

The compound’s mechanistic studies are another hot topic. Preliminary data suggest interactions with DNA repair enzymes and oxidative stress pathways, making it a candidate for neuroprotective agents. These findings are often discussed in forums focused on neurodegenerative diseases like Alzheimer’s and Parkinson’s, where users frequently search for new therapeutic targets.

Regulatory compliance is essential for CAS 1897539-50-2. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP) and REACH guidelines. Safety Data Sheets (SDS) provide detailed protocols, a common query among industrial users. Additionally, patent landscapes reveal its inclusion in drug formulations, with applications ranging from antiviral therapies to diagnostic imaging.

In summary, 2-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol (1897539-50-2) represents a promising scaffold at the intersection of medicinal chemistry and biotechnology. Its multifaceted applications, coupled with evolving synthetic and analytical techniques, position it as a compound of enduring relevance in both academic and industrial settings.